molecular formula C11H12O3 B3059322 3-Formyl-2,4,6-trimethylbenzoic acid CAS No. 97927-39-4

3-Formyl-2,4,6-trimethylbenzoic acid

Cat. No. B3059322
CAS RN: 97927-39-4
M. Wt: 192.21 g/mol
InChI Key: PYGBICXCVJEFME-UHFFFAOYSA-N
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Description

3-Formyl-2,4,6-trimethylbenzoic acid is a chemical compound with the CAS Number: 97927-39-4 . It has a molecular weight of 192.21 and is typically stored at room temperature . It is usually available in the form of a powder .


Synthesis Analysis

The synthesis of bis(3-{[2-(allyloxy)ethoxy]methyl}-2,4,6-trimethylbenzoyl)(phenyl)phosphine oxide (WBAPO), a compound related to 3-Formyl-2,4,6-trimethylbenzoic acid, has been reported . The synthesis started from 3-(chloromethyl)-2,4,6-trimethylbenzoic acid by the dichlorophosphine route . The substituent was introduced by etherification with 2-(allyloxy)ethanol . In the second step, 3-{[2-(allyloxy)ethoxy]methyl}-2,4,6-trimethylbenzoic acid was chlorinated . The formed acid chloride showed an unexpected low thermal stability . Its thermal rearrangement at 180 °C resulted in a fast formation of 3-(chloromethyl)-2,4,6-trimethylbenzoic acid 2-(allyloxy)ethyl ester . In the third step, the acid chloride was reacted with phenylphosphine dilithium with the formation of bis(3-{[2-(allyloxy)ethoxy]methyl}-2,4,6-trimethylbenzoyl)(phenyl)phosphine, which was oxidized to WBAPO .


Molecular Structure Analysis

The molecular structure of 3-Formyl-2,4,6-trimethylbenzoic acid can be represented by the InChI code: InChI=1S/C11H12O3/c1-7-5-8(2)10(9(3)6-7)11(12)13/h5-6H,1-3H3,(H,12,13) .


Physical And Chemical Properties Analysis

3-Formyl-2,4,6-trimethylbenzoic acid is a powder that is stored at room temperature . It has a molecular weight of 192.21 .

Safety and Hazards

The safety information for 3-Formyl-2,4,6-trimethylbenzoic acid indicates that it has the GHS07 pictogram and the signal word "Warning" . The hazard statements include H315, H319, and H335 .

properties

IUPAC Name

3-formyl-2,4,6-trimethylbenzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H12O3/c1-6-4-7(2)10(11(13)14)8(3)9(6)5-12/h4-5H,1-3H3,(H,13,14)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PYGBICXCVJEFME-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C(=C1C=O)C)C(=O)O)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H12O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50402676
Record name Benzoic acid, 3-formyl-2,4,6-trimethyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50402676
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

192.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

97927-39-4
Record name Benzoic acid, 3-formyl-2,4,6-trimethyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50402676
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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